![molecular formula C16H15NO6 B2912235 Cyclohexyl 6-nitro-2-oxochromene-3-carboxylate CAS No. 873577-78-7](/img/structure/B2912235.png)
Cyclohexyl 6-nitro-2-oxochromene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclohexyl 6-nitro-2-oxochromene-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science. This compound is synthesized using a specific method and has unique biochemical and physiological effects that make it a promising candidate for future research.
Mechanism of Action
The mechanism of action of Cyclohexyl 6-nitro-2-oxochromene-3-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in cells, which can lead to anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of certain inflammatory cytokines, such as TNF-alpha and IL-6. It has also been found to induce apoptosis in cancer cells, which can lead to tumor suppression. In addition, it has been studied for its potential to inhibit the growth of certain bacterial and fungal pathogens.
Advantages and Limitations for Lab Experiments
One advantage of using Cyclohexyl 6-nitro-2-oxochromene-3-carboxylate in lab experiments is its potential to have multiple applications in various fields. Another advantage is its relatively simple synthesis method. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to study in certain contexts.
Future Directions
There are many potential future directions for research on Cyclohexyl 6-nitro-2-oxochromene-3-carboxylate. One direction is to further investigate its anti-inflammatory and anti-tumor properties and its potential use in medicine. Another direction is to study its potential as a pesticide in agriculture. Additionally, research could focus on its ability to degrade pollutants in water and soil and its potential use in environmental remediation.
Synthesis Methods
Cyclohexyl 6-nitro-2-oxochromene-3-carboxylate is synthesized using a reaction between cyclohexanone, ethyl cyanoacetate, and 2-nitrobenzaldehyde. The reaction is catalyzed by a base such as potassium carbonate and is carried out in an organic solvent such as ethanol. The resulting product is then purified using various techniques such as recrystallization and column chromatography.
Scientific Research Applications
Cyclohexyl 6-nitro-2-oxochromene-3-carboxylate has been studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, it has been found to have anti-inflammatory and anti-tumor properties. In agriculture, it has been studied for its potential use as a pesticide. In environmental science, it has been studied for its ability to degrade pollutants in water and soil.
properties
IUPAC Name |
cyclohexyl 6-nitro-2-oxochromene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO6/c18-15(22-12-4-2-1-3-5-12)13-9-10-8-11(17(20)21)6-7-14(10)23-16(13)19/h6-9,12H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGEKVWADIGJWQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)OC(=O)C2=CC3=C(C=CC(=C3)[N+](=O)[O-])OC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.